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MS049 at a Glance

The table below summarizes the core information about MS049 found in the search results.

Property Description

Target Protein Arginine N-Methyltransferase 6 (PRMT6) [1].

Primary
Use

Selective inhibitor of PRMT6; used to rule out the roles of other Type I PRMTs (like PRMT3
and PRMT4/CARM1) in cellular processes [1].

Key
Finding

In a screen on Triple-Negative Breast Cancer (TNBC) cell lines, MS049 (at 1 µM) showed
no significant antiproliferative effect, helping to establish that the anti-tumor effects of a

broader Type I PRMT inhibitor were primarily due to PRMT1 inhibition [1].

Proposed Experimental Framework

Although detailed protocols are not available in the search results, the general workflow for using MS049 in

a cell-based screening campaign can be outlined based on standard practices.
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Key Experimental Details

Cell Line Selection

Inhibitor Treatment

Seed cells

Use relevant cell models
(e.g., TNBC cell lines)

Phenotypic Assay

Incubate

MS049 concentration: 1 µM
DMSO as vehicle control

Include control compounds:
- MS023 (pan-Type I PRMT inhibitor)

- Inactive analog (e.g., MS094)

Duration: 5-6 days
Long-term treatment to observe effects

Validation & Analysis

Assay: Cell viability/ proliferation
(e.g., live-cell imaging, CellTiter-Glo)End Biomarker: Measure global asymmetric

dimethylarginine (ADMA) levels by Western Blot
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. PRMT inhibition induces a viral mimicry response in triple- ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [MS049 experimental protocol]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b536357#ms049-experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 3 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9337992/
https://www.smolecule.com/products/b536357#ms049-experimental-protocol
https://www.smolecule.com/products/b536357#ms049-experimental-protocol
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s536357?utm_src=pdf-bulk
https://www.smolecule.com/products/s536357?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

